Tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate

• IUPAC Name: tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate
• InChI: InChI=1S/C16H23ClN4O2/c1-15(2,3)23-14(22)21-10-16(11-21)5-4-6-20(9-16)13-8-18-7-12(17)19-13/h7-8H,4-6,9-11H2,1-3H3
• InChI Key: FXKREILVUKGSFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCCN(C2)C3=CN=CC(=N3)Cl
• Molecular Formula: C16H23ClN4O2
• Molecular Weight: 338.83 g/mol

Description

Tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate is not fully understood. However, it is believed to work by binding to a specific site on proteins, which can result in changes in protein function and activity.

Biochemical And Physiological Effects

Tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate has been shown to have biochemical and physiological effects in cells. It has been shown to selectively label proteins in cells, which can be useful for studying the function and activity of these proteins. Additionally, this compound has been shown to have activity against certain types of cancer cells, which suggests that it may have potential as a therapeutic agent for cancer treatment.

Advantages And Limitations For Lab Experiments

The advantages of using tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate in lab experiments include its ability to selectively label proteins in cells, its potential as a therapeutic agent for cancer treatment, and its potential use as a tool in chemical biology research. However, the limitations of using this compound include its cost and limited availability, as well as the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate. These include further studies to fully understand its mechanism of action, as well as studies to optimize its activity against cancer cells. Additionally, this compound may have potential as a tool in chemical biology research, and further studies could explore its potential applications in this area. Finally, studies could explore the synthesis of related compounds with different structures and potential applications.

Synthesis Methods

The synthesis of tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate involves the reaction of 6-chloropyrazine-2-carboxylic acid with tert-butyl 2-amino-3-methylbutanoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). This reaction results in the formation of the desired compound, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

Tert-butyl 8-(6-chloropyrazin-2-yl)-2,8-diazaspiro[3.5]nonane-2-carboxylate has been studied for its potential applications in scientific research. It has been shown to have activity against certain types of cancer cells, and may have potential as a therapeutic agent for cancer treatment. Additionally, this compound has been studied for its potential use as a tool in chemical biology research, as it can be used to selectively label proteins in cells.